Cas no 331647-05-3 (8-Bromo-2,4-dichloroquinazoline)

• Product Name: 8-Bromo-2,4-dichloroquinazoline
• CAS No: 331647-05-3
• MF: C₈H₃BrCl₂N₂
• MW: 277.932818651199
• MDL: MFCD09954891
• CID: 825568
• PubChem ID: 13785874
• Update Time: 2025-11-01

8-Bromo-2,4-dichloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2,4-dichloroquinazoline
• 8-Bromo-2,4-dichloro-quinazoline
• SC3551
• J-519380
• 2,4-DICHLORO-8-BROMOQUINAZOLINE
• MFCD09954891
• 8-Bromo-2 pound not4-dichloroquinazoline
• SCHEMBL558543
• AKOS015851271
• SY029036
• 331647-05-3
• CS-0006433
• Quinazoline, 8-bromo-2,4-dichloro-
• DTXSID70549436
• BHXJPWCPEFXWMH-UHFFFAOYSA-N
• AS-11130
• EN300-263062
• Z1269146718

• MDL： MFCD09954891
• Inchi： 1S/C8H3BrCl2N2/c9-5-3-1-2-4-6(5)12-8(11)13-7(4)10/h1-3H
• InChI Key： BHXJPWCPEFXWMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(N=C(N=C21)Cl)Cl

Computed Properties

• Exact Mass: 275.88600
• Monoisotopic Mass: 275.88567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.851
• Melting Point: 143-145°C
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.696
• PSA: 25.78000
• LogP: 3.69910

8-Bromo-2,4-dichloroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Bromo-2,4-dichloroquinazoline

8-Bromo-2,4-dichloroquinazoline: A Comprehensive Overview

The compound 8-Bromo-2,4-dichloroquinazoline (CAS No. 331647-05-3) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the quinazoline family, which is known for its unique electronic properties and structural versatility. The presence of bromine and chlorine substituents at specific positions on the quinazoline ring introduces distinct chemical reactivity and functional characteristics, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of 8-Bromo-2,4-dichloroquinazoline in the field of drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases. For instance, its ability to interact with specific biological pathways has shown promise in anticancer drug development. The bromine and chlorine substituents play a crucial role in modulating the molecule's pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug efficacy.

In addition to its pharmaceutical applications, 8-Bromo-2,4-dichloroquinazoline has also gained attention in materials science. Its electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled the precise control of substituent positions, further enhancing its performance in these applications.

The synthesis of 8-Bromo-2,4-dichloroquinazoline involves multi-step reactions that require careful optimization to achieve high yields and purity. Researchers have developed efficient routes using microwave-assisted synthesis and catalytic systems to streamline the production process. These methods not only improve reaction efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From an environmental perspective, understanding the degradation pathways of 8-Bromo-2,4-dichloroquinazoline is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial action, the compound undergoes degradation into less harmful byproducts. This knowledge is crucial for ensuring safe handling and disposal practices in industrial settings.

Moreover, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of 8-Bromo-2,4-dichloroquinazoline. Advanced quantum mechanical calculations have provided insights into its frontier molecular orbitals and interaction mechanisms with other molecules. These findings have guided experimental designs and accelerated the discovery of new applications for this compound.

In conclusion, 8-Bromo-2,4-dichloroquinazoline (CAS No. 331647-05-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to contribute significantly to future advancements in these fields.